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Abstract
Potassium 2-hydroxy-2-methylsuccinate, also known as potassium citramalate, is a salt of

citramalic acid, an intermediate in certain metabolic pathways. While its biochemical

significance is emerging, a comprehensive public repository of its thermodynamic properties

remains elusive. This technical guide consolidates the available physical data for potassium 2-
hydroxy-2-methylsuccinate and its parent acid, citramalic acid. In the absence of specific

experimental thermodynamic data, this document outlines the established experimental

protocols and theoretical approaches that would be employed to determine these crucial

parameters. Furthermore, a logical workflow for the experimental determination of key

thermodynamic properties is presented visually. This guide serves as a foundational resource

for researchers initiating studies on the physicochemical characteristics of this compound,

providing a roadmap for future experimental investigations.

Introduction
Potassium 2-hydroxy-2-methylsuccinate is an organic salt with potential applications in

various fields, including as a precursor for the synthesis of polymers and as a component in

biocompatible materials. A thorough understanding of its thermodynamic properties is
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paramount for process optimization, formulation development, and predicting its behavior in

biological systems. Thermodynamic parameters such as enthalpy of formation, entropy, Gibbs

free energy, heat capacity, and solubility are critical for designing crystallization processes,

assessing stability, and modeling its interactions in solution.

Despite its relevance, a detailed experimental investigation into the thermodynamic properties

of potassium 2-hydroxy-2-methylsuccinate has not been extensively reported in publicly

accessible literature. This guide aims to bridge this knowledge gap by providing a framework

for understanding and determining these properties.

Physicochemical Properties
While specific thermodynamic data is limited, some fundamental physical and chemical

properties of potassium 2-hydroxy-2-methylsuccinate and its parent compound, citramalic

acid, have been reported.

Potassium 2-hydroxy-2-methylsuccinate
This compound is also referred to as potassium citramalate or dipotassium 2-hydroxy-2-

methylbutanedioate. It is commercially available, often as a monohydrate.

Table 1: Physical and Chemical Properties of Potassium 2-hydroxy-2-methylsuccinate

Property Value Source

Synonyms

(±)-Potassium citramalate

monohydrate, (±)-2-Hydroxy-2-

methylsuccinic acid

dipotassium salt

Molecular Formula C₅H₆K₂O₅ (anhydrous) [1]

Molecular Weight 224.29 g/mol (anhydrous) [1]

Appearance Solid

Solubility Soluble in DMSO (10 mM) [1]

Citramalic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b2686537?utm_src=pdf-body
https://www.benchchem.com/product/b2686537?utm_src=pdf-body
https://www.benchchem.com/product/b2686537?utm_src=pdf-body
https://www.benchchem.com/product/b2686537?utm_src=pdf-body
https://www.molnova.com/en/ProductsThr/(%C2%B1)-Potassium%20citramalate%20monohydrate.html
https://www.molnova.com/en/ProductsThr/(%C2%B1)-Potassium%20citramalate%20monohydrate.html
https://www.molnova.com/en/ProductsThr/(%C2%B1)-Potassium%20citramalate%20monohydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2686537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Citramalic acid is the parent dicarboxylic acid from which potassium 2-hydroxy-2-
methylsuccinate is derived.

Table 2: Physical Properties of Citramalic Acid

Property Value Source

Synonyms
2-Hydroxy-2-methylbutanedioic

acid, 2-Methylmalic acid
[2][3]

Molecular Formula C₅H₈O₅ [3][4]

Molecular Weight 148.11 g/mol [3][4]

Appearance White solid [2]

Melting Point 107 - 111 °C [5]

Solubility

Freely soluble in water and

acetone. Soluble in ethyl

acetate and ether. Practically

insoluble in petroleum ether

and benzene.

[3]

Experimental Protocols for Thermodynamic
Property Determination
The following section details the standard experimental methodologies that would be employed

to determine the key thermodynamic properties of potassium 2-hydroxy-2-methylsuccinate.

Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation can be determined using combustion calorimetry.

Principle: A precisely weighed sample of the substance is completely combusted in a high-

pressure oxygen atmosphere within a sealed container (a "bomb"). The heat released by the

combustion reaction is absorbed by the surrounding water bath, and the resulting

temperature change is measured.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b2686537?utm_src=pdf-body
https://www.benchchem.com/product/b2686537?utm_src=pdf-body
https://en.wikipedia.org/wiki/Citramalic_acid
https://www.drugfuture.com/chemdata/citramalic-acid.html
https://www.drugfuture.com/chemdata/citramalic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/439766
https://www.drugfuture.com/chemdata/citramalic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/439766
https://en.wikipedia.org/wiki/Citramalic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Citramalic-acid
https://www.drugfuture.com/chemdata/citramalic-acid.html
https://www.benchchem.com/product/b2686537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2686537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

A pellet of known mass of potassium 2-hydroxy-2-methylsuccinate is placed in the

sample holder of a bomb calorimeter.

The bomb is sealed, pressurized with pure oxygen, and placed in a calorimeter vessel

containing a known volume of water.

The initial temperature of the water is recorded.

The sample is ignited via an electrical fuse.

The temperature of the water is monitored until it reaches a maximum and then begins to

cool.

The heat capacity of the calorimeter system is determined by combusting a standard

substance with a known heat of combustion (e.g., benzoic acid).

The enthalpy of combustion is calculated from the temperature change and the heat

capacity of the calorimeter.

The standard enthalpy of formation is then calculated using Hess's law, from the

enthalpies of formation of the combustion products (CO₂, H₂O, and K₂O or a

corresponding potassium salt).

Heat Capacity (Cp) and Phase Transitions
Differential Scanning Calorimetry (DSC) is the primary technique for measuring heat capacity

and the enthalpies of phase transitions.

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature.

Methodology for Heat Capacity:

A baseline is established by running the DSC with empty sample and reference pans.
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A standard material with a known heat capacity (e.g., sapphire) is run under the same

conditions.

The sample of potassium 2-hydroxy-2-methylsuccinate is then run.

The heat capacity of the sample is calculated by comparing the heat flow signals of the

sample, the standard, and the baseline at a given temperature.

Methodology for Phase Transitions (e.g., melting, dehydration):

The sample is heated at a constant rate in the DSC.

Endothermic or exothermic events, such as melting or decomposition, will appear as

peaks in the DSC thermogram.

The temperature at the peak maximum provides the transition temperature, and the area

under the peak is proportional to the enthalpy of the transition.

Solubility
The solubility of potassium 2-hydroxy-2-methylsuccinate in various solvents can be

determined using the isothermal equilibrium method.

Principle: A saturated solution of the compound is prepared at a constant temperature, and

the concentration of the dissolved solute is measured.

Methodology:

An excess amount of potassium 2-hydroxy-2-methylsuccinate is added to a known

volume of the solvent in a thermostated vessel.

The mixture is agitated for a sufficient time to ensure that equilibrium is reached.

The solution is allowed to settle, and a sample of the clear supernatant is carefully

withdrawn.

The concentration of the dissolved salt in the sample is determined using an appropriate

analytical technique, such as High-Performance Liquid Chromatography (HPLC), UV-Vis
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spectroscopy, or gravimetric analysis after solvent evaporation.

This procedure is repeated at various temperatures to determine the temperature

dependence of solubility.

Gibbs Free Energy of Formation (ΔfG°)
The Gibbs free energy of formation can be determined from the enthalpy of formation and the

standard entropy. It can also be determined from equilibrium constant measurements.

Principle: The relationship ΔG° = ΔH° - TΔS° is used.

Methodology:

Determine the standard enthalpy of formation (ΔfH°) using combustion calorimetry.

Determine the standard entropy (S°) from heat capacity measurements down to near

absolute zero using adiabatic calorimetry or estimated using statistical mechanics.

Calculate the standard Gibbs free energy of formation using the above equation and the

standard entropies of the constituent elements in their reference states.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow for the experimental determination of the

thermodynamic properties of a solid organic salt like potassium 2-hydroxy-2-
methylsuccinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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